Cas no 1641578-95-1 ((E)-Ethyl 3-(2-amino-5-(benzylthio)phenyl)acrylate)

• Product Name: (E)-Ethyl 3-(2-amino-5-(benzylthio)phenyl)acrylate
• CAS No: 1641578-95-1
• MF: C₁₈H₁₉NO₂S
• MW: 313.41396355629
• MDL: MFCD27924160
• CID: 4702783
• PubChem ID: 117740420
• Update Time: 2025-05-23

(E)-Ethyl 3-(2-amino-5-(benzylthio)phenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• (E)-Ethyl 3-(2-amino-5-(benzylthio)phenyl)acrylate
• XHNDRKFFPZJQQJ-DHZHZOJOSA-N
• (E)-ethyl 3-(2-amino-5-(benzylthio) phenyl)acrylate
• 1641578-95-1
• DB-092466
• SCHEMBL16294900
• ethyl (2E)-3-[2-amino-5-(benzylsulfanyl)phenyl]prop-2-enoate
• (E)-Ethyl3-(2-amino-5-(benzylthio)phenyl)acrylate
• MFCD27924160
• ethyl (E)-3-(2-amino-5-benzylsulfanylphenyl)prop-2-enoate
• ethyl (E)-3-(2-amino-5-(benzylthio)phenyl)acrylate
• AKOS027331526
• AS-41104

• MDL： MFCD27924160
• Inchi： 1S/C18H19NO2S/c1-2-21-18(20)11-8-15-12-16(9-10-17(15)19)22-13-14-6-4-3-5-7-14/h3-12H,2,13,19H2,1H3/b11-8+
• InChI Key： XHNDRKFFPZJQQJ-DHZHZOJOSA-N
• SMILES： S(CC1C=CC=CC=1)C1=CC=C(C(/C=C/C(=O)OCC)=C1)N

Computed Properties

• Exact Mass: 313.11365002g/mol
• Monoisotopic Mass: 313.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6
• XLogP3: 3.9

Additional information on (E)-Ethyl 3-(2-amino-5-(benzylthio)phenyl)acrylate

Compound CAS No. 1641578-95-1: (E)-Ethyl 3-(2-amino-5-(benzylthio)phenyl)acrylate

The compound with CAS No. 1641578-95-1, known as (E)-Ethyl 3-(2-amino-5-(benzylthio)phenyl)acrylate, is a fascinating organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of acrylates, which are widely used in polymer synthesis, drug delivery systems, and as intermediates in organic synthesis. The (E)-configuration of this compound is particularly notable, as it influences its physical and chemical properties, making it a valuable subject for both academic and industrial research.

The structure of (E)-Ethyl 3-(2-amino-5-(benzylthio)phenyl)acrylate is characterized by a conjugated system that includes an ethoxy group, an amino-substituted benzene ring, and a benzylthio group. The presence of these functional groups imparts unique electronic and steric properties to the molecule. Recent studies have highlighted the importance of such conjugated systems in enhancing the stability and reactivity of organic compounds, particularly in applications such as photovoltaics and sensors.

One of the most promising applications of this compound lies in its potential use as a precursor for advanced materials. For instance, researchers have explored its role in the synthesis of stimuli-responsive polymers, which can change their properties in response to external stimuli such as temperature or pH. These polymers have found applications in drug delivery systems, where controlled release mechanisms are critical for therapeutic efficacy.

In addition to its material science applications, (E)-Ethyl 3-(2-amino-5-(benzylthio)phenyl)acrylate has also been investigated for its biological activity. Recent studies have demonstrated its potential as an anti-tumor agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation. The benzylthio group has been shown to enhance bioavailability and reduce toxicity, making this compound a promising candidate for further pharmacological studies.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring that the compound can be produced on a larger scale for industrial applications.

From an environmental perspective, the biodegradability and eco-friendliness of (E)-Ethyl 3-(2-amino-5-(benzylthio)phenyl)acrylate have also been studied. Initial findings suggest that under certain conditions, the compound can degrade into non-toxic byproducts, making it a more sustainable option compared to traditional organic compounds used in similar applications.

In conclusion, (E)-Ethyl 3-(2-amino-5-(benzylthio)phenyl)acrylate (CAS No. 1641578-95-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a key player in the development of next-generation materials and pharmaceuticals.